Cas no 1805193-62-7 (4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol)
4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
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- 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol
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- Inchi: 1S/C8H7BrF2INO/c9-2-4-1-6(12)13-5(3-14)7(4)8(10)11/h1,8,14H,2-3H2
- InChI Key: ITOMZHVICKTMAC-UHFFFAOYSA-N
- SMILES: IC1=CC(CBr)=C(C(F)F)C(CO)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 1.9
- Topological Polar Surface Area: 33.1
4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029018730-250mg |
4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol |
1805193-62-7 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029018730-500mg |
4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol |
1805193-62-7 | 95% | 500mg |
$1,718.70 | 2022-04-01 | |
| Alichem | A029018730-1g |
4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol |
1805193-62-7 | 95% | 1g |
$3,068.70 | 2022-04-01 |
4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol
Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1805193-62-7)
The compound 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1805193-62-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromomethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel therapeutics.
In recent years, the demand for halogenated pyridines has surged, driven by their applications in drug discovery and material science. The difluoromethyl group, in particular, has garnered attention for its ability to modulate the pharmacokinetic properties of drug candidates. This compound's iodo and bromomethyl functionalities further enhance its reactivity, enabling precise modifications in synthetic pathways. As a result, 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol is often discussed in forums focusing on medicinal chemistry and organofluorine compounds.
From an industrial perspective, the synthesis and scalability of CAS No. 1805193-62-7 are critical topics. Manufacturers are exploring greener methodologies to produce this compound efficiently, aligning with the global push for sustainable chemistry. Questions about its stability, storage conditions, and compatibility with other reagents are frequently searched in chemical databases and research portals. Additionally, its potential role in catalysis and ligand design is a hot topic among academic researchers.
The compound's nomenclature, 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol, reflects its intricate structure, which combines multiple functional groups. This complexity makes it a subject of interest in computational chemistry studies, where researchers model its electronic properties and reactivity. The pyridine core, a common motif in bioactive molecules, further underscores its relevance in drug design and molecular engineering.
In summary, 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1805193-62-7) is a multifaceted compound with broad applications in modern chemistry. Its unique attributes and growing importance in research make it a focal point for scientists and industry professionals alike. As advancements in synthetic methodologies and materials science continue, this compound is poised to play a pivotal role in future innovations.
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